(Z)-dodec-10-enoic acid
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Overview
Description
Cis-10-dodecenoic acid is the cis-isomer of 10-dodecenoic acid.
Scientific Research Applications
Antibacterial Activity
(Z)-dodec-10-enoic acid has been utilized in the synthesis of biologically active compounds. Specifically, fatty acid hydrazides derived from it were used to create compounds that exhibited significant antibacterial activity against various bacteria including E. coli (Banday, Mattoo, & Rauf, 2010).
Chemical Structure and Synthesis
The chemical structure of (E)-dodec-2-enoic acid, an isomer of this compound, has been studied, revealing details about its molecular conformation and hydrogen bonding patterns. This research contributes to understanding the properties of α,β-unsaturated carboxylic acids (Sonneck, Peppel, Spannenberg, & Wohlrab, 2015).
Biotechnological Applications
In biotechnology, this acid was used in a study involving the fungus Flammulina velutipes. The research focused on converting fatty acids into aldehydes, which play a significant role in flavor and fragrance industries. This study contributes to understanding the biosynthesis of unusual fatty acids (Hammer et al., 2020).
Industrial Synthesis
This compound is also used in the synthesis of compounds for industrial applications. For instance, it was used as a starting material in the synthesis of (R)-patulolide A, demonstrating its potential in creating complex molecular structures (Sharma, Sankaranarayanan, & Chattopadhyay, 1996).
Insect Pheromone Research
This compound is also important in the field of entomology. It has been used in the synthesis of insect pheromones, contributing to the understanding of insect behavior and communication. This research can have applications in pest control and ecosystem management (Ishmuratov et al., 1998).
Properties
CAS No. |
18654-82-5 |
---|---|
Molecular Formula |
C12H22O2 |
Molecular Weight |
198.3 g/mol |
IUPAC Name |
(Z)-dodec-10-enoic acid |
InChI |
InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-3H,4-11H2,1H3,(H,13,14)/b3-2- |
InChI Key |
AZCVFLMXESYPIR-IHWYPQMZSA-N |
Isomeric SMILES |
C/C=C\CCCCCCCCC(=O)O |
SMILES |
CC=CCCCCCCCCC(=O)O |
Canonical SMILES |
CC=CCCCCCCCCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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